Cas no 898786-43-1 (7-Chloro-1-(3-methoxyphenyl)-1-oxoheptane)

• Product Name: 7-Chloro-1-(3-methoxyphenyl)-1-oxoheptane
• CAS No: 898786-43-1
• MF: C₁₄H₁₉ClO₂
• MW: 254.752463579178
• MDL: MFCD07700093
• CID: 871496
• PubChem ID: 24726791
• Update Time: 2025-05-26

7-Chloro-1-(3-methoxyphenyl)-1-oxoheptane Chemical and Physical Properties

Names and Identifiers

• 7-CHLORO-1-(3-METHOXYPHENYL)-1-OXOHEPTANE
• 7-chloro-1-(3-methoxyphenyl)heptan-1-one
• AKOS016022551
• MS-21263
• DTXSID70645184
• MFCD07700093
• 898786-43-1
• 7-Chloro-1-(3-methoxyphenyl)-1-oxoheptane

• MDL： MFCD07700093
• Inchi： 1S/C14H19ClO2/c1-17-13-8-6-7-12(11-13)14(16)9-4-2-3-5-10-15/h6-8,11H,2-5,9-10H2,1H3
• InChI Key： HWQMUWOFNTXBAW-UHFFFAOYSA-N
• SMILES： ClCCCCCCC(C1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 254.10700
• Monoisotopic Mass: 254.1073575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 4.06720

Additional information on 7-Chloro-1-(3-methoxyphenyl)-1-oxoheptane

Comprehensive Overview of 7-Chloro-1-(3-methoxyphenyl)-1-oxoheptane (CAS No. 898786-43-1): Properties, Applications, and Industry Insights

7-Chloro-1-(3-methoxyphenyl)-1-oxoheptane (CAS No. 898786-43-1) is a specialized organic compound with a unique molecular structure, combining a chloro substituent and a methoxyphenyl group. This compound has garnered attention in pharmaceutical and agrochemical research due to its potential as an intermediate in synthetic pathways. Its CAS number 898786-43-1 serves as a critical identifier for researchers and regulatory bodies, ensuring precise classification in chemical databases.

The growing demand for high-purity intermediates in drug discovery has increased interest in compounds like 7-Chloro-1-(3-methoxyphenyl)-1-oxoheptane. Recent trends in AI-driven molecular design and green chemistry have further highlighted its relevance. Researchers frequently search for "synthesis of 7-Chloro-1-(3-methoxyphenyl)-1-oxoheptane" or "CAS 898786-43-1 applications," reflecting its role in optimizing reaction efficiency and sustainability.

Structurally, the compound features a seven-carbon heptane backbone with a ketone functional group at position 1 and a 3-methoxyphenyl moiety. This configuration influences its reactivity, making it valuable for cross-coupling reactions and catalysis studies. Analytical techniques such as HPLC and NMR spectroscopy are essential for verifying its purity, a key concern for laboratories focusing on precise chemical synthesis.

In the context of life sciences innovation, this compound aligns with the search for "bioactive building blocks" and "tailored molecular scaffolds." Its chloro group offers versatility in further derivatization, addressing queries like "how to modify 7-Chloro-1-(3-methoxyphenyl)-1-oxoheptane." Such modifications are pivotal in developing targeted therapeutics or crop protection agents, areas where users often explore "structure-activity relationships."

From an industrial perspective, CAS 898786-43-1 exemplifies the shift toward specialty chemicals with low environmental impact. Discussions on circular economy and waste reduction in chemical manufacturing underscore the need for efficient synthesis routes, a topic frequently paired with searches for "eco-friendly synthesis of ketone derivatives."

Quality control protocols for 7-Chloro-1-(3-methoxyphenyl)-1-oxoheptane emphasize chromatographic purity and stable storage conditions, addressing common user concerns about "degradation pathways of aromatic ketones." These factors are critical for compliance with Good Manufacturing Practices (GMP), especially when the compound is used in regulated industries.

Emerging applications in material science, such as its potential role in polymeric photoinitiators, have also been explored. This connects to broader searches for "advanced functional materials" and "light-responsive compounds," demonstrating the compound’s interdisciplinary utility.

In summary, 7-Chloro-1-(3-methoxyphenyl)-1-oxoheptane (CAS No. 898786-43-1) represents a convergence of synthetic versatility and research-driven demand. Its study addresses both fundamental chemical questions and practical challenges in modern industries, making it a subject of ongoing scientific and commercial interest.